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These application notes provide a comprehensive overview of the functionalization of Cerium-
based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs) for a range of
targeted applications. Detailed protocols for synthesis, functionalization, and key experimental
procedures are provided to facilitate the adoption and exploration of this versatile nanomaterial
in catalysis, sensing, and drug delivery.

Introduction to Ce-UiO-66

Ce-Ui0-66 is a subclass of metal-organic frameworks known for its robust chemical,
mechanical, and thermal stability.[1] It is composed of cerium-oxo clusters connected by 1,4-
benzenedicarboxylic acid (BDC) or its derivatives as organic linkers.[1] The unique properties
of Ce-Ui0-66, including its high surface area, tunable porosity, and the redox activity of cerium
ions (Ce3*/Ce**), make it a promising platform for various functionalizations and applications.
[2][3] Functionalization of the organic linker or modification of the metal cluster allows for the
tailoring of its properties to achieve enhanced performance in specific applications.

Synthesis and Functionalization Protocols
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General Synthesis of Ce-UiO-66

Protocol 1: Solvothermal Synthesis of Ce-UiO-66
This protocol describes a standard solvothermal method for synthesizing Ce-UiO-66.

Materials:

Cerium(1V) ammonium nitrate ((NH4)2Ce(NOs)s)

1,4-Benzenedicarboxylic acid (H2BDC)

N,N-Dimethylformamide (DMF)

Deionized water

Acetone

Equipment:

Round-bottom flask

Stirrer/hotplate with reflux condenser

Centrifuge

Oven

Procedure:

e Dissolve 548 mg (1 mmol) of cerium ammonium nitrate and 238 mg (1 mmol) of terephthalic
acid in 50 ml of deionized water in a round-bottom flask.[4]

e Heat the solution to 110 °C under stirring and reflux for 24 hours.[4]

o Cool the reaction mixture to room temperature.

o Collect the resulting yellow solid by centrifugation.
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e Wash the solid three times with deionized water and once with acetone.[4]

e Dry the final product in an oven at 80 °C for 24 hours.[4]

Synthesis of Functionalized Ce-UiO-66-X (X = -NHz2, -NO3,
-Br, -CH5)

Functionalization of the BDC linker allows for the tuning of the MOF's properties. This can be
achieved by using substituted terephthalic acid derivatives during the synthesis.

Protocol 2: Synthesis of Functionalized Ce-UiO-66-X

Materials:

Cerium(lV) ammonium nitrate

Functionalized terephthalic acid (e.g., 2-aminoterephthalic acid for -NHz, 2-nitroterephthalic
acid for -NO2)

e DMF

Acetic acid (modulator)

Procedure: This procedure is adapted from a general method for synthesizing functionalized
UiO-66.[5]

 In atypical synthesis, dissolve the cerium salt and the functionalized terephthalic acid in
DMF in a molar ratio of 1:1.

» Add a modulator, such as acetic acid, to control the crystallite size.

o Transfer the solution to a Teflon-lined autoclave and heat at a specific temperature (e.g., 120
°C) for a designated time (e.g., 24 hours).

» After cooling, collect the product by centrifugation, wash with DMF and a solvent like ethanol,
and dry under vacuum.
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A solvent-free method has also been reported, where cerium ammonium nitrate and the
functionalized linker are ground together with a small amount of acetic acid and then heated.[6]

[7]

Targeted Application: Catalysis

Functionalized Ce-Ui0O-66 exhibits excellent catalytic activity, particularly in photocatalysis,
owing to the redox properties of cerium and the ability of the functionalized linkers to modulate
the electronic structure.[8]

Application Note: Photocatalytic Degradation of Organic
Dyes

Ce-Ui0-66 has been demonstrated to be an effective photocatalyst for the degradation of
various organic dyes, such as methylene blue, methyl orange, and Rhodamine B.[9] The
functionalization of the linker can enhance the photocatalytic efficiency.[8]

Workflow for Photocatalytic Dye Degradation:

Experiment
Add Catalyst to Stir in Dark Trradiate with Collect Aliquots Centrifuge / Measure Absorbance
Dye Solution (Adsorption Equilibrium) Light Source at Intervals and Filter (UV-Vis)

Click to download full resolution via product page

Caption: Workflow for photocatalytic dye degradation using Ce-UiO-66.
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Experimental Protocol: Photocatalytic Degradation of
Rhodamine B

Protocol 3: Photocatalytic Activity Test

Materials:

e Synthesized Ce-UiO-66-X catalyst

» Rhodamine B (RhB)

o Deionized water

 Visible light source (e.g., 300W Xenon lamp with a UV cut-off filter)
Equipment:

» Beaker or reaction vessel

o Magnetic stirrer

o UV-Vis spectrophotometer

Procedure:

Disperse a specific amount of the Ce-Ui0O-66-X catalyst (e.g., 20 mg) in an aqueous solution
of RhB (e.g., 50 mL, 10 mg/L).

 Stir the suspension in the dark for a period (e.g., 60 minutes) to reach adsorption-desorption
equilibrium between the catalyst and the dye.

e Place the reaction vessel under the visible light source and begin irradiation.

e At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot (e.g., 3 mL) of the
suspension.

o Centrifuge the aliquot to remove the catalyst particles.
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e Measure the absorbance of the supernatant at the characteristic wavelength of RhB (around

554 nm) using a UV-Vis spectrophotometer.

e The degradation efficiency is calculated using the formula: Degradation (%) = (Co - Ct) / Co X

100, where Co is the initial concentration and C: is the concentration at time t.

Quantitative Data for Catalysis:

Conversion/

Catalyst Application  Analyte Degradatio Time (min) Reference
n
Highest
Ce-UiO-66- Photocatalyti ) conversion
o Benzylamine [8]
CHs ¢ Oxidation among -H, -
Br, -NO2
Photocatalyti
Ce-UiO-66 c Rhodamine B ~96% 60 [10]
Degradation
Photocatalyti
_ Methylene
Ce-UiO-66 c 9]
) Blue
Degradation
) Aerobic Benzyl 80% (with
Ce-UiO-66 o [11][12]
Oxidation alcohol TEMPO)

Targeted Application: Sensing

The unique electronic and optical properties of Ce-Ui0O-66, which can be modulated by

functionalization, make it an excellent candidate for developing chemical sensors and

biosensors.

Application Note: Colorimetric Sensing of Metal lons

Ce-Ui0-66 can exhibit oxidase-like activity, catalyzing the oxidation of chromogenic substrates

like 3,3',5,5'-tetramethylbenzidine (TMB).[2] The presence of certain metal ions can inhibit this

reaction, leading to a color change that can be used for quantitative detection.[2]
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Logical Relationship for Colorimetric Sensing of Hg(ll):

(TMB (colorless)]

Oxidizes is oxidized to orms complex with

(Oxidized TMB (blue)) Hg(I1)-TMB Complex)

(Inhibition of Oxidation}

Click to download full resolution via product page

Caption: Mechanism of colorimetric Hg(Il) sensing using Ce-UiO-66.

Experimental Protocol: Colorimetric Detection of Hg(ll)
Protocol 4: Hg(ll) Sensing

Materials:

Ce-UiO-66

3,3',5,5'-tetramethylbenzidine (TMB) solution

Buffer solution (e.g., acetate buffer, pH 4.0)

Hg(ll) standard solutions of varying concentrations
Equipment:
o UV-Vis spectrophotometer

o Microplate reader (optional)
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Procedure:

e In areaction tube, mix a specific amount of Ce-UiO-66 suspension with the TMB solution in
the buffer.

» Add different concentrations of Hg(ll) standard solutions to the mixture.

 Incubate the mixture at a controlled temperature (e.g., room temperature) for a specific time.

o Measure the absorbance of the solution at 652 nm.

e Adecrease in absorbance indicates the presence of Hg(ll).

» Plot the absorbance versus the Hg(ll) concentration to generate a calibration curve.

Quantitative Data for Sensing:

Limit of .
Sensor . . Linear
. Application  Analyte Detection Reference
Material Range
(LOD)
) Colorimetric 0.1-2.0 yM &
Ce-UiO-66 _ Hg(ll) - [2]
Sensing 2.25-4.1 uM
) Atomic 5.0-200.0
Ce-UiO-66 Se(VI) 1.5 ng/mL [2]
Spectrometry pg/L
UiO-66- ) Organophosp
Electrochemi
NH2/MWCNT _ horus 0.004 nM - [3][13]
cal Biosensor
s-Ce compounds

Targeted Application: Drug Delivery

The high porosity, large surface area, and biocompatibility of UiO-66 based materials make
them excellent candidates for drug delivery systems.[3] Functionalization can be used to
enhance drug loading, control release rates, and target specific cells.
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Application Note: pH-Responsive Drug Delivery to
Cancer Cells

The tumor microenvironment is typically more acidic than normal tissues. UiO-66 nanoparticles
can be designed to be stable at physiological pH (7.4) and to release their drug cargo in the
acidic environment of cancer cells, providing a targeted therapeutic effect.[3] Surface
modification with targeting ligands like folic acid can further enhance specificity.[14]

Experimental Workflow for Drug Loading and Release:

Drug Loading

Drug Release

Dry Drug-Loaded Disperse in Incubate at
Separate and Wash Release Medium Controlled pH/Temp !

Click to download full resolution via product page

Caption: General workflow for drug loading and in vitro release studies.

Experimental Protocol: Loading and Release of an
Anticancer Drug

Protocol 5: Doxorubicin Loading and Release
Materials:
e Functionalized Ce-UiO-66 nanopatrticles

e Doxorubicin (DOX)
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e Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5
Equipment:

o Centrifuge

e Shaker incubator

o UV-Vis spectrophotometer or HPLC

Procedure: Drug Loading:

o Disperse a known amount of activated Ce-UiO-66-X in a solution of DOX in a suitable
solvent (e.g., water or PBS).

« Stir the mixture for an extended period (e.g., 24 hours) at room temperature to allow for drug
encapsulation.

o Centrifuge the suspension to collect the DOX-loaded MOFs.
o Wash the particles with the solvent to remove any surface-adsorbed drug.

e The amount of loaded drug can be determined by measuring the concentration of DOX in the
supernatant before and after loading using UV-Vis spectroscopy or HPLC. The loading
efficiency is calculated as: (Initial drug amount - Drug in supernatant) / Initial drug amount x
100%.

Drug Release:

o Disperse a known amount of DOX-loaded Ce-UiO-66-X in PBS at pH 7.4 and pH 5.5 in
separate dialysis bags.

o Place the dialysis bags in a larger volume of the corresponding PBS solution and incubate at
37 °C with gentle shaking.

o At predetermined time intervals, withdraw a sample of the release medium and replace it
with fresh medium.
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e Quantify the concentration of released DOX in the collected samples using a suitable
analytical method.

e Plot the cumulative drug release percentage against time.

Quantitative Data for Drug Delivery:

Loading
MOF ) Release I
Drug Capacity . Key Finding Reference
System Condition
(wt%)
Slower
UiO-66 Letrozole 62.21% 72 h release than [15]
free drug
-NHz group
UiO-66-NH2 Quercetin 40.1% - enhances [16]
loading
Slower
UiO-66-NO:2 Brimonidine - Upto 25days release [17]
kinetics
Uio- _ Biphasic
Vancomycin
66 @NH2/PE o - 24 h release [4]
& Amikacin ]
G profile

Cellular Signaling Pathways

The therapeutic effect of drug-loaded Ce-UiO-66 is a combination of the nanoparticle's intrinsic
properties and the action of the released drug. Cerium oxide nanopatrticles, the inorganic
component of Ce-UiO-66, are known to modulate cellular signaling pathways, primarily through
their ability to scavenge or generate reactive oxygen species (ROS).[5][15]

Signaling Pathway for ROS-Mediated Apoptosis:
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Caption: Proposed signaling pathway for apoptosis induced by drug-loaded Ce-UiO-66.
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Upon internalization, drug-loaded Ce-UiO-66 can induce the generation of ROS, which in turn
activates stress-related signaling pathways such as the MAPK and NF-kB pathways.[5][15]
This can lead to mitochondrial dysfunction, the release of pro-apoptotic factors, activation of
caspases, and ultimately, programmed cell death (apoptosis).[18] The loaded anticancer drug
(e.g., cisplatin, doxorubicin) will also exert its cytotoxic effects through its specific mechanism of
action, often involving DNA damage and cell cycle arrest, which can synergize with the ROS-
mediated pathways.[14]

Biocompatibility and Cytotoxicity Protocols

Assessing the biocompatibility and cytotoxicity of Ce-UiO-66 is crucial for its application in drug
delivery.

Protocol 6: MTT Assay for Cytotoxicity

Materials:

Ce-Ui0-66 nanoparticles

e Cancer cell line (e.g., MCF-7, HelLa)

e Normal cell line (e.g., fibroblasts)

¢ Cell culture medium (e.g., DMEM)

o Fetal bovine serum (FBS)

 Penicillin-streptomycin

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e DMSO

Equipment:

o 96-well plates

e Incubator (37 °C, 5% CO2)
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e Microplate reader

Procedure:

e Seed the cells in 96-well plates at a specific density and allow them to adhere overnight.
o Prepare serial dilutions of the Ce-UiO-66 nanopatrticles in the cell culture medium.

* Remove the old medium from the wells and add the medium containing different
concentrations of the nanoparticles. Include a control group with no nanoparticles.

 Incubate the plates for a specific period (e.g., 24, 48, or 72 hours).

 After incubation, add MTT solution to each well and incubate for another 4 hours.

e Remove the medium and add DMSO to dissolve the formazan crystals.

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x
100%.

These application notes and protocols provide a foundation for researchers to explore the
potential of functionalized Ce-UiO-66 in various fields. The versatility of this MOF platform,
combined with the detailed methodologies presented, should empower further innovation and
development in targeted applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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